1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene

• IUPAC Name: 1-(2,2-dimethoxyethyl)-2,4-dinitrobenzene
• InChI: InChI=1S/C10H12N2O6/c1-17-10(18-2)5-7-3-4-8(11(13)14)6-9(7)12(15)16/h3-4,6,10H,5H2,1-2H3
• InChI Key: SYEGODRAXPHXPS-UHFFFAOYSA-N
• Canonical SMILES: COC(CC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC
• Molecular Formula: C10H12N2O6
• DSSTOX Substance ID: DTXSID101273409
• Molecular Weight: 256.21 g/mol
• CAS RN: 18436-63-0

Description

“1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene” seems to be a complex organic compound. It likely contains a benzene ring, which is a cyclic compound consisting of six carbon atoms with alternating single and double bonds. The “2,2-Dimethoxyethyl” part suggests the presence of an ethyl group (a chain of two carbon atoms) attached to the benzene ring, with two methoxy groups (each consisting of one carbon and three hydrogen atoms bonded to an oxygen atom) attached to the ethyl group.

Mechanism of Action

The mechanism of action of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene involves the formation of a covalent bond between the hapten and a protein in the skin. This protein-hapten complex is then recognized by the immune system, leading to the activation of T cells and the subsequent immune response.
Biochemical and Physiological Effects:
This compound-induced CHS has been shown to result in the activation of various immune cells, including T cells, macrophages, and dendritic cells. It also leads to the production of cytokines and chemokines, which are involved in the recruitment and activation of immune cells. Additionally, this compound has been shown to induce oxidative stress and inflammation in the skin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene in lab experiments is that it is a well-established model for studying CHS. It is also relatively inexpensive and easy to use. However, there are some limitations to its use, including the fact that it can be toxic and irritating to the skin. Additionally, there is some variability in the immune response that is induced, which can make it difficult to compare results between experiments.

Future Directions

There are several future directions for research involving 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene. One area of interest is in understanding the molecular mechanisms underlying the immune response to this compound. This could involve identifying the specific proteins that are targeted by the hapten and characterizing the signaling pathways that are activated. Another area of interest is in developing new haptens that can be used to study different aspects of the immune system. Finally, there is interest in developing new methods for inducing CHS that are less toxic and more reproducible than the current methods.

Scientific Research Applications

1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene has been used extensively in scientific research as a tool to study the immune system. Specifically, it is used to induce contact hypersensitivity (CHS) in animal models. CHS is a type of delayed-type hypersensitivity (DTH) that occurs when an individual is exposed to a hapten and then subsequently re-exposed to it. This immune response can be measured by the swelling and redness that occurs at the site of exposure.